Cas no 136204-59-6 (5-Thiazolecarboxylic acid, 2-(methoxymethyl)-4-methyl-, ethyl ester)

• Product Name: 5-Thiazolecarboxylic acid, 2-(methoxymethyl)-4-methyl-, ethyl ester
• CAS No: 136204-59-6
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 1239321
• PubChem ID: 53930828
• Update Time: 2025-10-21

5-Thiazolecarboxylic acid, 2-(methoxymethyl)-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-(methoxymethyl)-4-methyl-, ethyl ester
• Ethyl 2-(methoxymethyl)-4-methyl-1,3-thiazole-5-carboxylate
• IQZCZEBSILXGEN-UHFFFAOYSA-N
• Ethyl2-(methoxymethyl)-4-methylthiazole-5-carboxylate
• TS-00463
• AKOS025393655
• DB-351332
• 2-methoxymethyl-4-methylthiazole-5-carboxylic acid ethyl ester
• 136204-59-6
• SCHEMBL3274867
• Ethyl 2-(methoxymethyl)-4-methylthiazole-5-carboxylate

• MDL： MFCD28099757
• Inchi： 1S/C9H13NO3S/c1-4-13-9(11)8-6(2)10-7(14-8)5-12-3/h4-5H2,1-3H3
• InChI Key： IQZCZEBSILXGEN-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(C)=C1C(=O)OCC

Computed Properties

• Exact Mass: 215.06169
• Monoisotopic Mass: 215.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 282.3±30.0 °C at 760 mmHg
• Flash Point: 124.5±24.6 °C
• PSA: 48.42
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Thiazolecarboxylic acid, 2-(methoxymethyl)-4-methyl-, ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Thiazolecarboxylic acid, 2-(methoxymethyl)-4-methyl-, ethyl ester

Research Briefing on 5-Thiazolecarboxylic acid, 2-(methoxymethyl)-4-methyl-, ethyl ester (CAS: 136204-59-6)

The compound 5-Thiazolecarboxylic acid, 2-(methoxymethyl)-4-methyl-, ethyl ester (CAS: 136204-59-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative is being explored for its potential applications in drug discovery and development, particularly due to its unique structural features that may contribute to bioactivity. Recent studies have focused on its synthesis, characterization, and preliminary biological evaluations, shedding light on its possible therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of this compound via a multi-step reaction pathway, highlighting its high yield and purity. The researchers employed nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) for structural confirmation, ensuring the accuracy of the synthesized product. The study also explored the compound's stability under various physiological conditions, which is crucial for its potential use in pharmaceutical formulations.

In another recent investigation, the biological activity of 5-Thiazolecarboxylic acid, 2-(methoxymethyl)-4-methyl-, ethyl ester was evaluated against a panel of cancer cell lines. Preliminary results indicated moderate inhibitory effects on certain cancer cell proliferation, suggesting its potential as a lead compound for anticancer drug development. The mechanism of action is believed to involve interference with cellular signaling pathways, though further detailed studies are required to confirm this hypothesis.

Additionally, computational studies utilizing molecular docking and dynamics simulations have been conducted to predict the binding affinity of this compound with various biological targets. These in silico analyses have provided valuable insights into its potential interactions with enzymes and receptors, guiding future experimental designs. The compound's favorable pharmacokinetic properties, such as moderate lipophilicity and good oral bioavailability, further enhance its attractiveness as a drug candidate.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and selectivity. Current research efforts are directed towards structural modifications to improve its biological activity and reduce potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 5-Thiazolecarboxylic acid, 2-(methoxymethyl)-4-methyl-, ethyl ester represents a promising scaffold in medicinal chemistry with diverse potential applications. Continued research into its synthesis optimization, biological evaluation, and mechanism of action will be crucial for fully realizing its therapeutic potential. This compound serves as an excellent example of how structural complexity in small molecules can lead to significant biological activities, warranting further investigation in the field of drug discovery.